Cas no 119750-08-2 (Ethyl Chloro2-(4-methyl-2-nitrophenyl)hydrazonoacetate)

Ethyl Chloro2-(4-methyl-2-nitrophenyl)hydrazonoacetate is a specialized organic compound featuring a hydrazonoacetate backbone substituted with a chloro group and a 4-methyl-2-nitrophenyl moiety. This structure imparts reactivity suitable for applications in synthetic organic chemistry, particularly as an intermediate in the preparation of heterocyclic compounds or functionalized hydrazone derivatives. The presence of both electron-withdrawing (nitro) and electron-donating (methyl) groups on the phenyl ring enhances its versatility in nucleophilic or electrophilic reactions. The ethyl ester group improves solubility in organic solvents, facilitating handling in synthetic workflows. Its well-defined reactivity profile makes it valuable for constructing complex molecular architectures in pharmaceutical or agrochemical research.

Ethyl Chloro2-(4-methyl-2-nitrophenyl)hydrazonoacetate structure

119750-08-2 structure

Product Name:Ethyl Chloro2-(4-methyl-2-nitrophenyl)hydrazonoacetate

CAS No:119750-08-2

MF:C₁₁H₁₂ClN₃O₄

MW:285.683681488037

CID:3159460

PubChem ID:24213858

Update Time:2025-10-21

Ethyl Chloro2-(4-methyl-2-nitrophenyl)hydrazonoacetate Chemical and Physical Properties

Names and Identifiers

- Ethyl 2-chloro-2-[2-(4-methyl-2-nitrophenyl)-hydrazono]acetate
- Ethyl chloro[2-(4-methyl-2-nitrophenyl)hydrazono]acetate
- FB-0713
- ethyl (2E)-2-chloro-2-[(4-methyl-2-nitrophenyl)hydrazinylidene]acetate
- 119750-08-2
- AKOS005072599
- ethyl (2E)-2-chloro-2-[2-(4-methyl-2-nitrophenyl)hydrazin-1-ylidene]acetate
- Ethyl Chloro2-(4-methyl-2-nitrophenyl)hydrazonoacetate
- Inchi： 1S/C11H12ClN3O4/c1-3-19-11(16)10(12)14-13-8-5-4-7(2)6-9(8)15(17)18/h4-6,13H,3H2,1-2H3/b14-10+
- InChI Key： VTYRGKOCSXKHPS-GXDHUFHOSA-N
- SMILES： Cl/C(/C(=O)OCC)=N/NC1C=CC(C)=CC=1[N+](=O)[O-]

Computed Properties

Exact Mass: 285.0516336Da
Monoisotopic Mass: 285.0516336Da
Isotope Atom Count: 0
Hydrogen Bond Donor Count: 1
Hydrogen Bond Acceptor Count: 6
Heavy Atom Count: 19
Rotatable Bond Count: 5
Complexity: 369
Covalently-Bonded Unit Count: 1
Defined Atom Stereocenter Count: 0
Undefined Atom Stereocenter Count : 0
Defined Bond Stereocenter Count: 1
Undefined Bond Stereocenter Count: 0
XLogP3: 3.9
Topological Polar Surface Area: 96.5Å²

Experimental Properties

Melting Point: 142-143°C

Ethyl Chloro2-(4-methyl-2-nitrophenyl)hydrazonoacetate Security Information

Hazardous Material Identification：
HazardClass：IRRITANT
Storage Condition：Sealed in dry,2-8°C(BD201370)

Ethyl Chloro2-(4-methyl-2-nitrophenyl)hydrazonoacetate Pricemore >>

Related Categories	No.	Product Name	Cas No.	Purity	Specification	Price	update time
Apollo Scientific	OR15259-1g	Ethyl chloro[2-(4-methyl-2-nitrophenyl)hydrazono]acetate	119750-08-2		1g	£60.00	2024-05-23
Apollo Scientific	OR15259-5g	Ethyl chloro[2-(4-methyl-2-nitrophenyl)hydrazono]acetate	119750-08-2		5g	£114.00	2024-05-23
Apollo Scientific	OR15259-10g	Ethyl chloro[2-(4-methyl-2-nitrophenyl)hydrazono]acetate	119750-08-2		10g	£174.00	2024-05-23
TRC	B125070-10mg	Ethyl Chloro[2-(4-methyl-2-nitrophenyl)hydrazono]acetate	119750-08-2		10mg	$ 50.00	2022-06-07
TRC	B125070-50mg	Ethyl Chloro[2-(4-methyl-2-nitrophenyl)hydrazono]acetate	119750-08-2		50mg	$ 65.00	2022-06-07
TRC	B125070-100mg	Ethyl Chloro[2-(4-methyl-2-nitrophenyl)hydrazono]acetate	119750-08-2		100mg	$ 80.00	2022-06-07
Ambeed	A631369-10g	Ethyl 2-chloro-2-(2-(4-methyl-2-nitrophenyl)hydrazono)acetate	119750-08-2	95+%	10g	$213.0	2024-04-25
abcr	AB258000-500mg	Ethyl 2-chloro-2-[2-(4-methyl-2-nitrophenyl)hydrazono]acetate, 95%; .	119750-08-2	95%	500mg	€132.00	2025-04-22
A2B Chem LLC	AE51022-1mg	Ethyl 2-chloro-2-[2-(4-methyl-2-nitrophenyl)hydrazono]acetate	119750-08-2	>95%	1mg	$201.00	2024-04-20
A2B Chem LLC	AE51022-5mg	Ethyl 2-chloro-2-[2-(4-methyl-2-nitrophenyl)hydrazono]acetate	119750-08-2	>95%	5mg	$214.00	2024-04-20